Cas no 220798-42-5 (3-(hydroxymethyl)benzene-1-sulfonamide)

3-(hydroxymethyl)benzene-1-sulfonamide structure
220798-42-5 structure
Product Name:3-(hydroxymethyl)benzene-1-sulfonamide
CAS No:220798-42-5
MF:C7H9NO3S
MW:187.216260671616
MDL:MFCD18825601
CID:244035
PubChem ID:23133799
Update Time:2025-04-19

3-(hydroxymethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,3-(hydroxymethyl)-
    • 3-(hydroxymethyl)Benzenesulfonamide
    • 3-hydroxymethylbenzenesulfonamide
    • VKZQCTHCVNLLCL-UHFFFAOYSA-N
    • A1-49825
    • AKOS013568392
    • AS-37405
    • CS-0378714
    • 220798-42-5
    • DTXSID50630891
    • Z1216845276
    • 3-(Hydroxymethyl)benzene-1-sulfonamide
    • Benzenesulfonamide, 3-(hydroxymethyl)- (9CI)
    • 3(hydroxymethyl)benzenesulfonamide
    • SCHEMBL185757
    • FT-0711304
    • EN300-214658
    • MFCD18825601
    • SB84981
    • DA-24897
    • 3-(hydroxymethyl)benzene-1-sulfonamide
    • MDL: MFCD18825601
    • Inchi: 1S/C7H9NO3S/c8-12(10,11)7-3-1-2-6(4-7)5-9/h1-4,9H,5H2,(H2,8,10,11)
    • InChI Key: VKZQCTHCVNLLCL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(CO)C=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 187.03000
  • Monoisotopic Mass: 187.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • PSA: 88.77000
  • LogP: 1.60740

3-(hydroxymethyl)benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H949978-10mg
3-(hydroxymethyl)benzene-1-sulfonamide
220798-42-5
10mg
$ 50.00 2022-06-04
TRC
H949978-50mg
3-(hydroxymethyl)benzene-1-sulfonamide
220798-42-5
50mg
$ 160.00 2022-06-04
TRC
H949978-100mg
3-(hydroxymethyl)benzene-1-sulfonamide
220798-42-5
100mg
$ 230.00 2022-06-04
Alichem
A019090184-250mg
3-(Hydroxymethyl)benzenesulfonamide
220798-42-5 95%
250mg
$298.10 2023-09-02
Alichem
A019090184-1g
3-(Hydroxymethyl)benzenesulfonamide
220798-42-5 95%
1g
$683.77 2023-09-02
abcr
AB494112-250mg
3-(Hydroxymethyl)benzenesulfonamide; .
220798-42-5
250mg
€548.50 2025-02-19
abcr
AB494112-1g
3-(Hydroxymethyl)benzenesulfonamide; .
220798-42-5
1g
€1037.50 2025-02-19
abcr
AB494112-250 mg
3-(Hydroxymethyl)benzenesulfonamide; .
220798-42-5
250mg
€548.50 2023-06-15
abcr
AB494112-1 g
3-(Hydroxymethyl)benzenesulfonamide; .
220798-42-5
1g
€1037.50 2023-06-15
Enamine
EN300-214658-0.05g
3-(hydroxymethyl)benzene-1-sulfonamide
220798-42-5 95%
0.05g
$157.0 2023-09-16

3-(hydroxymethyl)benzene-1-sulfonamide Production Method

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.